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Compound of Interest

Compound Name: 4-Ethyl-3,3-dimethyloctane

Cat. No.: B14556946

Technical Guide: 4-Ethyl-3,3-dimethyloctane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound 4-Ethyl-
3,3-dimethyloctane, including its nomenclature, chemical properties, and synthesis
methodologies.

Chemical Identification and Nomenclature

The compound with the common name 4-Ethyl-3,3-dimethyloctane is systematically named
under the International Union of Pure and Applied Chemistry (IUPAC) guidelines. Its unique
identifier in the Chemical Abstracts Service (CAS) registry is also provided.

» IUPAC Name: 4-ethyl-3,3-dimethyloctane[1][2][3]
e CAS Number: 62183-57-7[1][2][3]

Physicochemical and Computed Properties

The following table summarizes the key physical and chemical properties of 4-Ethyl-3,3-
dimethyloctane. This data is essential for understanding its behavior in various experimental
settings.
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Property Value Source
Molecular Formula Ci2H26 [1112][3]
Molecular Weight 170.33 g/mol [1][3]
Boiling Point 198°C (estimated) [4]
Density 0.7735 [4]
Refractive Index 1.4320 [4]
Melting Point -50.8°C (estimated) [4]
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Canonical SMILES CCCCC(CC)C(C)(C)CC [1]

Synthesis Methodologies

The synthesis of 4-Ethyl-3,3-dimethyloctane can be achieved through both laboratory-scale
chemical reactions and industrial-scale refining processes.

A common method for the laboratory synthesis of 4-Ethyl-3,3-dimethyloctane is through the
Friedel-Crafts alkylation of an alkene precursor.[1]

Experimental Protocol:

o Reactant Preparation: 3,3-dimethyloct-4-ene is used as the alkene precursor. Ethyl chloride
serves as the alkylating agent.

o Catalyst: Anhydrous aluminum chloride (AICIs) is employed as the Lewis acid catalyst.

e Reaction Conditions: The reaction is conducted under anhydrous conditions at a controlled
temperature range of 0-50°C.

e Mechanism: The ethyl chloride reacts with aluminum chloride to form a carbocation, which
then attacks the double bond of the 3,3-dimethyloct-4-ene, leading to the formation of the
ethylated alkane.
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» Post-Reaction Processing:

o Saturation: Catalytic hydrogenation is performed on the intermediate alkene to ensure full
saturation of the carbon chain.

o Purification: The final product is isolated from any positional isomers and byproducts via
distillation.[1]

In industrial settings, particularly in petroleum refining, branched alkanes like 4-Ethyl-3,3-
dimethyloctane are produced through the catalytic cracking of long-chain hydrocarbons.[1]

Process Overview:

Feedstock: Long-chain hydrocarbons from crude oil are used as the starting material.
o Catalyst: Zeolite catalysts are utilized to facilitate the cracking process.

e Operating Conditions: The process is carried out at high temperatures (450-550°C) and
pressures (10—20 atm). These conditions favor the formation of thermodynamically stable
branched isomers over linear alkanes.[1]

» Purity Verification: The purity of the final product is typically verified using gas
chromatography (GC) coupled with mass spectrometry (MS) to detect and quantify any
contaminants.[1]

Experimental Workflows

The following diagram illustrates the logical workflow for the laboratory-scale synthesis of 4-
Ethyl-3,3-dimethyloctane.
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Caption: Laboratory synthesis workflow for 4-Ethyl-3,3-dimethyloctane.
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Applications in Drug Development and Research

Based on available literature and chemical databases, 4-Ethyl-3,3-dimethyloctane is a simple
branched alkane primarily of interest in the fields of organic chemistry and petrochemistry.
There is currently no scientific literature to suggest its involvement in any biological signaling
pathways or its application as a therapeutic agent or a significant component in drug
development. Its primary utility is likely as a reference compound in analytical chemistry or as a
component in fuel mixtures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b14556946?utm_src=pdf-body
https://www.benchchem.com/product/b14556946?utm_src=pdf-custom-synthesis
https://www.vulcanchem.com/product/vc19500002
https://webbook.nist.gov/cgi/cbook.cgi?ID=62183-57-7
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethyl-3_3-dimethyloctane
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethyl-3_3-dimethyloctane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91472049.htm
https://www.benchchem.com/product/b14556946#4-ethyl-3-3-dimethyloctane-iupac-name-and-cas-number
https://www.benchchem.com/product/b14556946#4-ethyl-3-3-dimethyloctane-iupac-name-and-cas-number
https://www.benchchem.com/product/b14556946#4-ethyl-3-3-dimethyloctane-iupac-name-and-cas-number
https://www.benchchem.com/product/b14556946#4-ethyl-3-3-dimethyloctane-iupac-name-and-cas-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14556946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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